Cas no 210469-25-3 (5-(ethoxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione)

5-(ethoxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione structure
210469-25-3 structure
Product Name:5-(ethoxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione
CAS No:210469-25-3
MF:C12H16N2O5
MW:268.265843391418
CID:1402190
PubChem ID:473844
Update Time:2025-04-20

5-(ethoxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(ethoxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione
    • DTXSID70175259
    • Thymidine, 2',3'-didehydro-3'-deoxy-.alpha.-ethoxy-
    • d4EMUrd
    • 2', 3'-Didehydro-2', 3'-dideoxy-5-ethoxymethyluridine
    • Thymidine, 2',3'-didehydro-3'-deoxy-alpha-ethoxy-
    • 210469-25-3
    • 5-(Ethoxymethyl)-1-((2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C12H16N2O5/c1-2-18-7-8-5-14(12(17)13-11(8)16)10-4-3-9(6-15)19-10/h3-5,9-10,15H,2,6-7H2,1H3,(H,13,16,17)/t9-,10+/m0/s1
    • InChI Key: WJNOSXACZWODHM-VHSXEESVSA-N
    • SMILES: O1[C@H](CO)C=C[C@@H]1N1C(NC(C(COCC)=C1)=O)=O

Computed Properties

  • Exact Mass: 268.10598
  • Monoisotopic Mass: 268.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 88.1
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